N-{4-[(ethylamino)sulfonyl]phenyl}cyclohexanecarboxamide

• IUPAC Name: N-[4-(ethylsulfamoyl)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C15H22N2O3S/c1-2-16-21(19,20)14-10-8-13(9-11-14)17-15(18)12-6-4-3-5-7-12/h8-12,16H,2-7H2,1H3,(H,17,18)
• InChI Key: OIIYNASCQXRUBQ-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2CCCCC2
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

N-{4-[(ethylamino)sulfonyl]phenyl}cyclohexanecarboxamide, also known as ESI-09, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was first identified as a selective inhibitor of the ion channel TRPC4, which plays a critical role in a variety of physiological processes. Since its discovery, ESI-09 has been widely used in scientific research to investigate the function of TRPC4 and its potential as a therapeutic target.

Mechanism of Action

N-{4-[(ethylamino)sulfonyl]phenyl}cyclohexanecarboxamide acts as a selective inhibitor of TRPC4 by binding to a specific site on the channel and preventing calcium influx. This inhibition of TRPC4 activity has been shown to have a number of physiological effects, including inhibition of smooth muscle contraction, suppression of neuronal signaling, and modulation of immune cell function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including inhibition of smooth muscle contraction, suppression of neuronal signaling, and modulation of immune cell function. These effects are mediated by the inhibition of TRPC4 activity and the subsequent reduction in calcium influx.

Advantages and Limitations for Lab Experiments

N-{4-[(ethylamino)sulfonyl]phenyl}cyclohexanecarboxamide has several advantages for use in lab experiments. It is a highly selective inhibitor of TRPC4, which allows for precise manipulation of TRPC4 activity without affecting other channels or receptors. Additionally, this compound has been extensively characterized in vitro and in vivo, which provides a wealth of data for researchers to draw upon. However, there are also limitations to the use of this compound in lab experiments. Its complex synthesis method and high cost may limit its availability, and its specificity for TRPC4 may not be ideal for all research applications.

Future Directions

There are many potential future directions for research on N-{4-[(ethylamino)sulfonyl]phenyl}cyclohexanecarboxamide and its applications. One area of interest is the development of more selective inhibitors of TRPC4 that could be used in a wider range of research applications. Additionally, further investigation into the physiological effects of TRPC4 inhibition could lead to the development of new therapeutic strategies for a variety of diseases. Finally, the use of this compound in combination with other drugs or therapies could lead to novel treatment approaches with enhanced efficacy and reduced side effects.

Scientific Research Applications

N-{4-[(ethylamino)sulfonyl]phenyl}cyclohexanecarboxamide has been widely used in scientific research to investigate the function of TRPC4 and its potential as a therapeutic target. TRPC4 is a calcium-permeable ion channel that plays a critical role in a variety of physiological processes, including smooth muscle contraction, neuronal signaling, and immune cell function. Dysregulation of TRPC4 has been implicated in a number of diseases, including hypertension, chronic pain, and cancer.